3-Cyclopropoxyphthalic acid

• Molecular Formula: C11H10O5
• Molecular Weight: 222.19 g/mol
• IUPAC Name: 3-cyclopropyloxyphthalic acid
• InChI: InChI=1S/C11H10O5/c12-10(13)7-2-1-3-8(9(7)11(14)15)16-6-4-5-6/h1-3,6H,4-5H2,(H,12,13)(H,14,15)
• InChI Key: SXFQWMSTAAHCPE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=CC(=C2C(=O)O)C(=O)O

Description

3-Cyclopropoxyphthalic acid is a bicyclic carboxylic acid derivative characterized by a cyclopropoxy substituent at the third position of the phthalic acid backbone. Its molecular structure combines the rigidity of the cyclopropane ring with the acidity of the phthalic acid moiety, making it a compound of interest in organic synthesis and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxyphthalic acid typically involves the reaction of phthalic anhydride with cyclopropanol under acidic conditions. The reaction proceeds through the formation of an ester intermediate, which is subsequently hydrolyzed to yield the desired acid. The reaction conditions often include the use of a strong acid catalyst such as sulfuric acid and elevated temperatures to facilitate the esterification and hydrolysis steps.

Industrial Production Methods: Industrial production of 3-Cyclopropoxyphthalic acid may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often incorporating continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxyphthalic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the carboxylic acid groups to alcohols.

Substitution: The cyclopropyl group can be substituted with other functional groups

Comparison with Similar Compounds

Structural and Functional Differences

• Substituent : 3-Chloropropionic acid features a chlorine atom at the third carbon, whereas 3-cyclopropoxyphthalic acid has a cyclopropoxy group attached to a phthalate backbone.
• Acidity : The chlorine substituent in 3-chloropropionic acid enhances its acidity (pKa ~4.0) compared to unsubstituted propionic acid (pKa ~4.9) due to electron withdrawal .
• Hazards: 3-Chloropropionic acid is classified as a skin corrosive (Category 1 H314) under CLP regulations, requiring stringent handling protocols (e.g., protective gloves, eye protection) .

3-Cyclohexylaminopropanesulfonic Acid

Structural and Functional Differences

• Substituent : This compound contains a sulfonic acid group and a cyclohexylamine moiety, differing from 3-cyclopropoxyphthalic acid’s ester-functionalized phthalate.
• Reactivity : The sulfonic acid group confers strong acidity (pKa ~1.5–2.0), while the cyclohexylamine may enable buffering capacity in biochemical applications .
• Hazards : Unlike 3-chloropropionic acid, this compound’s SDS emphasizes first-aid measures for skin/eye contact but lacks explicit CLP hazard classification .

Data Table: Comparative Analysis

Property	3-Cyclopropoxyphthalic Acid	3-Chloropropionic Acid	3-Cyclohexylaminopropanesulfonic Acid
Molecular Formula	C₁₁H₁₀O₅ (hypothetical)	C₃H₅ClO₂	C₉H₁₉NO₃S (estimated)
Key Functional Groups	Cyclopropoxy, phthalate	Chlorine, carboxylic acid	Sulfonic acid, cyclohexylamine
Hazard Classification	Not available	Skin corrosion (H314)	Not classified in provided evidence
Primary Applications	Hypothetical: catalysis, polymers	Industrial synthesis	Biochemical buffers

Research Findings and Limitations

• 3-Chloropropionic Acid: Its high reactivity and corrosivity necessitate specialized handling, limiting its use in non-industrial settings .
• 3-Cyclohexylaminopropanesulfonic Acid: The absence of explicit hazard labels suggests lower acute toxicity, aligning with its biochemical applications .